Cas no 80018-27-5 ((6E)-6-[(butylamino)(2,4-dimethylphenyl)methylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one)

• Product name: (6E)-6-[(butylamino)(2,4-dimethylphenyl)methylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one
• CAS No: 80018-27-5
• MF: C₂₁H₂₇NO
• MW: 309.44518
• CID: 1799297
• PubChem ID: 3061931

(6E)-6-[(butylamino)(2,4-dimethylphenyl)methylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6E)-6-[(butylamino)(2,4-dimethylphenyl)methylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one
• (6E)-6-[butylamino-(2,4-dimethylphenyl)methylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one
• SCHEMBL11147240
• Phenol, 2-((butylimino)(2,4-dimethylphenyl)methyl)-4,6-dimethyl-
• 80018-27-5
• 2-((Butylimino)(2,4-dimethylphenyl)methyl)-4,6-dimethylphenol
• SCHEMBL11147243

• Inchi： InChI=1S/C21H27NO/c1-6-7-10-22-20(18-9-8-14(2)11-16(18)4)19-13-15(3)12-17(5)21(19)23/h8-9,11-13,23H,6-7,10H2,1-5H3
• InChI Key： XEGUWELLCJNFNN-UHFFFAOYSA-N
• SMILES： CCCCN=C(C1=C(C=C(C=C1)C)C)C2=CC(=CC(=C2O)C)C

Computed Properties

• Exact Mass: 309.209264485g/mol
• Monoisotopic Mass: 309.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 32.6Ų